4-methyl-1-((2-phenylthiazol-4-yl)methyl)-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one
Description
4-methyl-1-((2-phenylthiazol-4-yl)methyl)-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C14H11F3N4OS and its molecular weight is 340.32. The purity is usually 95%.
The exact mass of the compound 4-methyl-1-((2-phenylthiazol-4-yl)methyl)-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 4-methyl-1-((2-phenylthiazol-4-yl)methyl)-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-methyl-1-((2-phenylthiazol-4-yl)methyl)-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity
Compounds containing the 1,2,4-triazole moiety are known for their antimicrobial properties . The trifluoromethyl group in the compound can enhance these properties, making it a candidate for developing new antimicrobial agents that could be effective against resistant strains of bacteria and other pathogens.
Anticancer Research
The thiazole ring is a core structure found in many anticancer agents . The presence of a phenylthiazol moiety in the compound suggests potential utility in the design of new antitumor drugs, possibly offering a new mechanism of action against various cancer cell lines.
Anti-Inflammatory Applications
Many imidazole derivatives, which share a similar structure to the triazole ring, exhibit anti-inflammatory effects . This compound could be explored for its anti-inflammatory potential, possibly leading to new treatments for chronic inflammatory diseases.
Neuroprotective Agents
Compounds with a thiazole structure have been associated with neuroprotective properties . Research into this compound could contribute to the discovery of new drugs that protect nerve cells from damage, which is crucial in diseases like Alzheimer’s and Parkinson’s.
properties
IUPAC Name |
4-methyl-2-[(2-phenyl-1,3-thiazol-4-yl)methyl]-5-(trifluoromethyl)-1,2,4-triazol-3-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11F3N4OS/c1-20-12(14(15,16)17)19-21(13(20)22)7-10-8-23-11(18-10)9-5-3-2-4-6-9/h2-6,8H,7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WJGHFOPIDRZGMM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NN(C1=O)CC2=CSC(=N2)C3=CC=CC=C3)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11F3N4OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-methyl-1-((2-phenylthiazol-4-yl)methyl)-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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